Cas no 82117-35-9 (Isoquinoline,3-(1-piperazinyl)-)

• Product Name: Isoquinoline,3-(1-piperazinyl)-
• CAS No: 82117-35-9
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 708295
• PubChem ID: 13025569
• Update Time: 2025-04-19

Isoquinoline,3-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,3-(1-piperazinyl)-
• 3-(1-Piperazinyl)isoquinoline
• 3-(piperazin-1-yl)-isoquinoline
• 3-piperazin-1-ylisoquinoline
• SCHEMBL1479055
• CS-0259063
• 1-(3-isoquinolinyl)piperazine
• DTXSID60515544
• 82117-35-9
• PJPJVTSCAFZBGN-UHFFFAOYSA-N
• EN300-722282
• 3-(piperazin-1-yl)isoquinoline

• Inchi： 1S/C13H15N3/c1-2-4-12-10-15-13(9-11(12)3-1)16-7-5-14-6-8-16/h1-4,9-10,14H,5-8H2
• InChI Key： PJPJVTSCAFZBGN-UHFFFAOYSA-N
• SMILES： N1(C2C=C3C=CC=CC3=CN=2)CCNCC1

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.2Ų